Cas no 33841-12-2 (O-(4-cyanophenyl) O,O-diethyl phosphorothioate)

O-(4-cyanophenyl) O,O-diethyl phosphorothioate structure
33841-12-2 structure
Product Name:O-(4-cyanophenyl) O,O-diethyl phosphorothioate
CAS No:33841-12-2
MF:C11H14NO3PS
MW:271.272522449493
CID:1465735
PubChem ID:214704
Update Time:2025-04-20

O-(4-cyanophenyl) O,O-diethyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

    • O-(4-cyanophenyl) O,O-diethyl phosphorothioate
    • 4-diethoxyphosphinothioyloxybenzonitrile
    • BRN 2655926
    • DTXSID60187487
    • Phosphorothioic acid, O,O-diethyl ester, O-ester with p-hydroxybenzonitrile
    • Phosphorothioic acid, O-(4-cyanophenyl) O,O-diethyl ester
    • 33841-12-2
    • O,O-Diethyl O-(4-cyanophenyl) phosphorothioate
    • Inchi: 1S/C11H14NO3PS/c1-3-13-16(17,14-4-2)15-11-7-5-10(9-12)6-8-11/h5-8H,3-4H2,1-2H3
    • InChI Key: ZTWCAPLAWBCSOW-UHFFFAOYSA-N
    • SMILES: S=P(OCC)(OCC)OC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 271.04332
  • Monoisotopic Mass: 271.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • Density: 1.24
  • Boiling Point: 352°C at 760 mmHg
  • Flash Point: 166.7°C
  • Refractive Index: 1.542
  • PSA: 51.48
  • LogP: 3.88518
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